Cas no 1806749-82-5 (6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride)

• Product Name: 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride
• CAS No: 1806749-82-5
• MF: C₈H₄ClF₃N₂O₅
• MW: 300.575971603394
• CID: 4840158
• Update Time: 2025-06-10

6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

• Inchi： 1S/C8H4ClF3N2O5/c1-18-4-2-3(6(9)15)5(14(16)17)7(13-4)19-8(10,11)12/h2H,1H3
• InChI Key： LJTPFIWRWUINOU-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(N=C(C=1[N+](=O)[O-])OC(F)(F)F)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3
• Topological Polar Surface Area: 94.2

Additional information on 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride

Comprehensive Overview of 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1806749-82-5)

The compound 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride (CAS No. 1806749-82-5) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with methoxy, nitro, and trifluoromethoxy groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated compounds like 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with the growing focus on precision medicine and sustainable agriculture, where such intermediates play a pivotal role. The inclusion of a carbonyl chloride moiety further expands its utility in amide coupling reactions, a cornerstone of modern drug discovery.

From an industrial perspective, the synthesis and handling of CAS No. 1806749-82-5 require advanced expertise due to its reactive functional groups. However, its versatility justifies the investment, as it enables the creation of heterocyclic derivatives with tailored properties. This compound is particularly relevant in the context of green chemistry, where researchers seek to minimize waste and improve atom economy. Its nitro and trifluoromethoxy substituents are frequently explored in structure-activity relationship (SAR) studies, addressing key challenges in drug design.

The scientific community has also shown interest in the spectroscopic characterization of 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride, using techniques like NMR, IR, and mass spectrometry. These studies are critical for quality control and regulatory compliance, especially in GMP manufacturing. Furthermore, the compound’s thermal stability and solubility profile are often discussed in forums and publications, reflecting the practical considerations of its application.

As the pharmaceutical industry shifts toward targeted therapies, intermediates like CAS No. 1806749-82-5 gain prominence for their ability to introduce specific functional groups into lead compounds. Its pyridine-based scaffold is a recurring motif in kinase inhibitors and antimicrobial agents, areas of high research activity. Similarly, agrochemical innovations leverage its electron-withdrawing groups to enhance pesticide efficacy while reducing environmental impact.

In summary, 6-Methoxy-3-nitro-2-(trifluoromethoxy)pyridine-4-carbonyl chloride represents a convergence of cutting-edge chemistry and real-world applications. Its role in advancing life sciences and material innovation underscores its importance in contemporary research. For those exploring high-value intermediates or custom synthesis, this compound offers a compelling case study in molecular design and utility.